Cas no 1594524-25-0 (1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine)

• Product name: 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 1594524-25-0
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 6268398
• PubChem ID: 116095486

1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine
• EN300-1106175
• 1-[2-(ethylsulfanyl)ethyl]-4-methyl-1H-pyrazol-3-amine
• 1594524-25-0

• Inchi： 1S/C8H15N3S/c1-3-12-5-4-11-6-7(2)8(9)10-11/h6H,3-5H2,1-2H3,(H2,9,10)
• InChI Key： CPBUAQOZMNIYHN-UHFFFAOYSA-N
• SMILES： S(CC)CCN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų
• XLogP3: 1.2

Additional information on 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine (CAS No. 1594524-25-0)

In the rapidly evolving field of chemical research, 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine (CAS No. 1594524-25-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and ethylsulfanyl side chain, is a subject of interest in pharmaceutical and agrochemical industries. Researchers are particularly drawn to its amine functionality, which offers versatile reactivity for further derivatization. The compound's CAS number 1594524-25-0 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance.

The synthesis of 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine involves multi-step organic reactions, often starting from 4-methyl-1H-pyrazol-3-amine precursors. Its ethylsulfanyl moiety enhances solubility in organic solvents, making it a valuable intermediate in drug discovery. Recent studies highlight its role in modulating enzyme inhibition, particularly in targeting kinases and GPCRs—a hot topic in precision medicine. Users searching for "pyrazole derivatives in drug development" or "CAS 1594524-25-0 applications" will find this compound relevant to cutting-edge therapeutic strategies.

From an industrial perspective, 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine is explored for its potential in crop protection. Its structural features align with trends in sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. Searches like "agrochemical intermediates 2024" often lead to discussions about such heterocyclic amines. Additionally, its stability under physiological conditions makes it a candidate for prodrug design, addressing frequent queries about "improving drug bioavailability."

Analytical characterization of CAS No. 1594524-25-0 typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's logP value and pKa are critical parameters for pharmacokinetic modeling, resonating with queries such as "ADME properties of pyrazole amines." Furthermore, its compatibility with green chemistry principles—minimizing waste and energy use—aligns with the growing demand for eco-friendly synthesis methods.

In conclusion, 1-2-(ethylsulfanyl)ethyl-4-methyl-1H-pyrazol-3-amine (CAS No. 1594524-25-0) exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to diverse applications—from biopharmaceuticals to smart materials—ensures its prominence in scientific literature and patent filings. For researchers investigating "next-gen heterocyclic compounds" or "CAS 1594524-25-0 suppliers," this molecule offers a compelling case study in modern chemical innovation.